Cas no 1049773-81-0 (N-[4-(methylthio)benzyl]ethanamine hydrochloride)

• Product Name: N-[4-(methylthio)benzyl]ethanamine hydrochloride
• CAS No: 1049773-81-0
• MF: C₁₀H₁₆ClNS
• MW: 217.75874042511
• MDL: MFCD07110199
• CID: 4569799
• Update Time: 2025-05-21

N-[4-(methylthio)benzyl]ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[4-(methylthio)benzyl]ethanamine hydrochloride

• MDL： MFCD07110199
• Inchi： 1S/C10H15NS.ClH/c1-3-11-8-9-4-6-10(12-2)7-5-9;/h4-7,11H,3,8H2,1-2H3;1H
• InChI Key： LHUNJCCKLPLILP-UHFFFAOYSA-N
• SMILES： C(C1C=CC(SC)=CC=1)NCC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

N-[4-(methylthio)benzyl]ethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-[4-(methylthio)benzyl]ethanamine hydrochloride

N-[4-(Methylthio)benzyl]ethanamine Hydrochloride: A Comprehensive Overview

N-[4-(Methylthio)benzyl]ethanamine hydrochloride, with the CAS number 1049773-81-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methylthio group attached to a benzene ring and an ethanamine moiety. The hydrochloride salt form further enhances its stability and solubility, making it a valuable compound for various applications.

The methylthio group in the structure of N-[4-(methylthio)benzyl]ethanamine hydrochloride plays a crucial role in its chemical properties. This group introduces sulfur into the molecule, which can influence reactivity and biological activity. Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry, particularly in the development of bioactive agents with potential therapeutic applications. The benzyl group serves as a rigid aromatic framework, providing structural stability and enhancing the compound's ability to interact with biological targets.

From a synthetic perspective, N-[4-(methylthio)benzyl]ethanamine hydrochloride can be synthesized through various routes. One common approach involves the alkylation of aniline derivatives followed by acid-mediated protonation to form the hydrochloride salt. This method has been optimized in recent research to improve yield and purity, ensuring that the compound meets high-quality standards for both research and industrial use.

The ethanamine moiety in this compound contributes to its amine functionality, which is essential for various chemical reactions. Ethanamines are known for their ability to form hydrogen bonds, making them versatile building blocks in organic synthesis. In the case of N-[4-(methylthio)benzyl]ethanamine hydrochloride, this functionality allows for further derivatization, enabling the creation of more complex molecules with tailored properties.

Recent advancements in analytical techniques have provided deeper insights into the physical and chemical properties of N-[4-(methylthio)benzyl]ethanamine hydrochloride. For instance, high-resolution mass spectrometry has been used to confirm the molecular formula and molecular weight of the compound. Additionally, nuclear magnetic resonance (NMR) spectroscopy has been employed to study its structural integrity and purity.

In terms of applications, N-[4-(methylthio)benzyl]ethanamine hydrochloride has shown promise in several areas. Its sulfur-containing structure makes it a potential candidate for use in anti-inflammatory and antioxidant therapies. Recent studies have demonstrated that compounds with similar structures exhibit significant anti-inflammatory activity in vitro, suggesting that this compound could be explored further for therapeutic purposes.

Moreover, the hydrochloride salt form of this compound is advantageous for pharmaceutical applications due to its improved solubility and bioavailability. This makes it a suitable candidate for drug delivery systems and formulations that require precise dosing and controlled release.

Looking ahead, ongoing research is focused on optimizing the synthesis of N-[4-(methylthio)benzyl]ethanamine hydrochloride to reduce costs and environmental impact. Green chemistry approaches are being explored to develop more sustainable methods for its production. Additionally, researchers are investigating its potential as a lead compound for drug discovery programs targeting specific diseases such as neurodegenerative disorders or cancer.

In conclusion, N-[4-(methylthio)benzyl]ethanamine hydrochloride is a versatile compound with a wealth of potential applications in organic chemistry and pharmacology. Its unique structure, combined with advancements in synthetic and analytical techniques, positions it as an important molecule for future research and development efforts.